Cas no 827591-22-0 ((2,6-Dibromo-4-formyl-phenoxy)-acetonitrile)

• Product name: (2,6-Dibromo-4-formyl-phenoxy)-acetonitrile
• CAS No: 827591-22-0
• MF: C₉H₅NO₂Br₂
• MW: 318.949
• CID: 3059957
• PubChem ID: 19575201

(2,6-Dibromo-4-formyl-phenoxy)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2,6-Dibromo-4-formyl-phenoxy)-acetonitrile
• (2,6-DIBROMO-4-FORMYLPHENOXY)METHYL CYANIDE
• AKOS000312942
• (2,6-dibromo-4-formylphenoxy)acetonitrile
• 2-(2,6-dibromo-4-formylphenoxy)acetonitrile
• STK399825
• 827591-22-0

• Inchi： InChI=1S/C9H5Br2NO2/c10-7-3-6(5-13)4-8(11)9(7)14-2-1-12/h3-5H,2H2
• InChI Key： YYEKYDIOOMWFLN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 318.86665Da
• Monoisotopic Mass: 316.86870Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• XLogP3: 2.5